N,N'-bis(3,4-dimethylphenyl)imidoformamide

• IUPAC Name: N,N'-bis(3,4-dimethylphenyl)methanimidamide
• InChI: InChI=1S/C17H20N2/c1-12-5-7-16(9-14(12)3)18-11-19-17-8-6-13(2)15(4)10-17/h5-11H,1-4H3,(H,18,19)
• InChI Key: PTUZVKYTNGNFHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC=NC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C17H20N2
• Molecular Weight: 252.35 g/mol

Description

N,N'-bis(3,4-dimethylphenyl)imidoformamide, also known as BDIF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDIF is a yellow crystalline solid that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N,N'-bis(3,4-dimethylphenyl)imidoformamide is not fully understood, but it is believed to act as a nucleophile in various organic reactions. N,N'-bis(3,4-dimethylphenyl)imidoformamide is also known to form stable complexes with various metal ions, which can be used in catalytic reactions.
Biochemical and Physiological Effects
N,N'-bis(3,4-dimethylphenyl)imidoformamide has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it has low toxicity and is not harmful to the environment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-bis(3,4-dimethylphenyl)imidoformamide is its versatility as a reagent in organic synthesis. It can be used in various reactions to form complex organic compounds. However, one of the limitations of N,N'-bis(3,4-dimethylphenyl)imidoformamide is its sensitivity to air and moisture, which can affect its reactivity.

Future Directions

There are several future directions for the study of N,N'-bis(3,4-dimethylphenyl)imidoformamide. One potential area of research is the development of new synthetic methods for N,N'-bis(3,4-dimethylphenyl)imidoformamide that are more efficient and environmentally friendly. Another area of research is the study of N,N'-bis(3,4-dimethylphenyl)imidoformamide as a potential catalyst for various reactions, including polymerization reactions. Additionally, the study of the biological effects of N,N'-bis(3,4-dimethylphenyl)imidoformamide and its potential applications in medicine is an area of research that warrants further investigation.
Conclusion
In conclusion, N,N'-bis(3,4-dimethylphenyl)imidoformamide is a versatile reagent that has potential applications in various fields, including organic synthesis, catalysis, and material science. While its mechanism of action and biochemical effects are not fully understood, its low toxicity and environmental safety make it an attractive reagent for laboratory experiments. Further research is needed to fully understand the potential applications of N,N'-bis(3,4-dimethylphenyl)imidoformamide and to develop new synthetic methods and applications for this compound.

Synthesis Methods

The synthesis of N,N'-bis(3,4-dimethylphenyl)imidoformamide involves the reaction of 3,4-dimethylphenylamine with phosgene followed by the addition of ammonia. The reaction yields N,N'-bis(3,4-dimethylphenyl)imidoformamide as a yellow crystalline solid with a purity of over 95%.

Scientific Research Applications

N,N'-bis(3,4-dimethylphenyl)imidoformamide has been extensively studied for its potential applications in various fields, including organic synthesis, catalysis, and material science. It is commonly used as a reagent for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers.